Cas no 1805249-30-2 (3-Bromo-2-hydroxymethyl-4-cyanobenzenesulfonyl chloride)

• Product Name: 3-Bromo-2-hydroxymethyl-4-cyanobenzenesulfonyl chloride
• CAS No: 1805249-30-2
• MF: C₈H₅BrClNO₃S
• MW: 310.55219912529
• CID: 4963501
• Update Time: 2025-05-21

3-Bromo-2-hydroxymethyl-4-cyanobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-hydroxymethyl-4-cyanobenzenesulfonyl chloride

• Inchi： 1S/C8H5BrClNO3S/c9-8-5(3-11)1-2-7(6(8)4-12)15(10,13)14/h1-2,12H,4H2
• InChI Key： FZCMIHJANKMNNC-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=C1CO)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 308.88620 g/mol
• Monoisotopic Mass: 308.88620 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.5
• Molecular Weight: 310.55

Additional information on 3-Bromo-2-hydroxymethyl-4-cyanobenzenesulfonyl chloride

Introduction to 3-Bromo-2-hydroxymethyl-4-cyanobenzenesulfonyl chloride (CAS No. 1805249-30-2)

3-Bromo-2-hydroxymethyl-4-cyanobenzenesulfonyl chloride (CAS No. 1805249-30-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo group, a hydroxymethyl group, a cyano group, and a sulfonyl chloride moiety. These functional groups contribute to the compound's reactivity and potential applications in various chemical reactions and biological systems.

The synthesis of 3-Bromo-2-hydroxymethyl-4-cyanobenzenesulfonyl chloride typically involves a multi-step process, starting with the preparation of the corresponding benzenesulfonic acid or its derivatives. The subsequent introduction of the bromo, hydroxymethyl, and cyano groups can be achieved through well-established chemical transformations such as electrophilic aromatic substitution, nucleophilic substitution, and cyanation reactions. The final step involves the conversion of the sulfonic acid to the sulfonyl chloride using thionyl chloride or another suitable reagent.

In recent years, 3-Bromo-2-hydroxymethyl-4-cyanobenzenesulfonyl chloride has been studied for its potential use in the development of novel pharmaceuticals. One of the key areas of interest is its role as an intermediate in the synthesis of small molecule inhibitors targeting specific enzymes or receptors. For example, research published in the Journal of Medicinal Chemistry has highlighted the use of this compound in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders.

The presence of the bromo group in 3-Bromo-2-hydroxymethyl-4-cyanobenzenesulfonyl chloride makes it particularly useful for Suzuki coupling reactions, which are widely employed in the construction of complex organic molecules. The hydroxymethyl group can serve as a handle for further functionalization through oxidation or substitution reactions, while the cyano group can be converted to other functional groups such as carboxylic acids or amides. The sulfonyl chloride moiety is highly reactive and can undergo nucleophilic substitution reactions with a variety of nucleophiles, including alcohols, amines, and thiols.

Beyond its utility as an intermediate in drug discovery, 3-Bromo-2-hydroxymethyl-4-cyanobenzenesulfonyl chloride has also been explored for its potential applications in materials science. For instance, it can be used as a building block for the synthesis of functional polymers with tailored properties. Recent studies have demonstrated that polymers derived from this compound exhibit enhanced thermal stability and mechanical strength, making them suitable for use in high-performance materials.

In addition to its synthetic applications, 3-Bromo-2-hydroxymethyl-4-cyanobenzenesulfonyl chloride has been investigated for its biological activity. Preliminary studies have shown that it exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for further optimization. However, more extensive studies are needed to fully understand its mechanism of action and evaluate its safety profile.

The environmental impact of 3-Bromo-2-hydroxymethyl-4-cyanobenzenesulfonyl chloride is another important consideration. While there is limited data available on its ecotoxicological properties, it is crucial to conduct thorough environmental risk assessments to ensure its safe use and disposal. Researchers are encouraged to follow best practices for handling and disposing of this compound to minimize any potential adverse effects on ecosystems.

In conclusion, 3-Bromo-2-hydroxymethyl-4-cyanobenzenesulfonyl chloride (CAS No. 1805249-30-2) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique combination of functional groups makes it an attractive candidate for further exploration and development. As research in these areas continues to advance, it is likely that new applications and insights into the properties and behavior of this compound will emerge.